Cas no 118495-07-1 (7-(Benzyloxy)-2-naphthol)

7-(Benzyloxy)-2-naphthol Properties

Names and Identifiers

• 7-(Benzyloxy)naphthalen-2-ol
• 2-Naphthalenol,7-(phenylmethoxy)-
• 7-(BENZYLOXY)-2-NAPHTHOL
• 7-phenylmethoxynaphthalen-2-ol
• AKOS005070157
• Oprea1_598295
• SCHEMBL3818205
• 2-benzyloxy-7-hydroxynaphthalene
• MFCD03425751
• UNBCQJKOYUSQAW-UHFFFAOYSA-N
• 7-benzyloxy-2-naphthol
• 2-benzyloxynaphth-7-ol
• 7-benzyloxy-naphthalene-2-ol
• 7-benzyloxy-naphthalen-2-ol
• FT-0642897
• DTXSID10377154
• A804039
• 2-PROPYL-1-INDANONE,98
• A804139
• 7-phenylmethoxy-2-naphthalenol
• 118495-07-1
• 3T-0008
• 7-benzyloxynaphthalen-2-ol
• CS-0367444
• DB-041410
• 7-(benzyloxy)naphthalen-2-ol
• 7-(benzyloxy)-2-naphthol
• +Expand

• MDL： MFCD03425751
• InChIKey： UNBCQJKOYUSQAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14O2/c18-16-8-6-14-7-9-17(11-15(14)10-16)19-12-13-4-2-1-3-5-13/h1-11,18H,12H2
• SMILES： C1=CC=C(C=C1)COC2=CC3=CC(=CC=C3C=C2)O

Computed Properties

• Exact Mass: 250.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 250.099379685g/mol
• Heavy Atom Count: 19
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 4.12440
• PSA: 29.46000
• Melting Point: 151-152°C

7-(Benzyloxy)-2-naphthol Security Information

• HazardClass：IRRITANT

7-(Benzyloxy)-2-naphthol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%